![molecular formula C10H11NO4 B092179 3,4,5-Trimethoxyphenyl isocyanate CAS No. 1016-19-9](/img/structure/B92179.png)
3,4,5-Trimethoxyphenyl isocyanate
Overview
Description
3,4,5-Trimethoxyphenyl isocyanate (TMPI) is an organic compound with a wide range of applications in the fields of chemistry, biology, and medicine. It is a versatile reagent used in the synthesis of various compounds, and it has been used for a variety of medical and scientific research applications.
Scientific Research Applications
Chemical Synthesis and Natural Product Derivatives
- 3,4,5-Trimethoxyphenyl in Natural Products Synthesis : The 3,4,5-trimethoxyphenyl group, a substructure often found in natural products, can be introduced into compounds via carbon-carbon bond-forming reactions. The synthesis of 3,4,5-trimethoxybenzoic acid, for instance, involves the lithiation of 3,4,5-trimethoxyphenyl bromide followed by carboxylation, demonstrating the utility of this substructure in chemical synthesis (Hoye & Kaese, 1982).
Anticancer Research
- IsoCombretaQuinazolines and Cancer Cell Inhibition : Novel isocombretaquinazolines, which are analogues of isocombretastatin A-4 lacking the 3,4,5-trimethoxyphenyl ring, have shown significant cytotoxicity against various human cancer cell lines and effectively inhibit tubulin polymerization. This indicates the potential of derivatives of 3,4,5-trimethoxyphenyl in cancer treatment (Soussi et al., 2015).
- Indole-Trimethoxyphenyl Conjugates in Anticancer Research : The synthesis and evaluation of indole-trimethoxyphenyl derivatives, which combine the structural elements of combretastatin and bisindolyl, have shown potential in anticancer activity. These derivatives target a range of cancer cell lines, including renal, ovarian, prostate, colon, and breast cancer, demonstrating the significance of the 3,4,5-trimethoxyphenyl motif in anticancer drug discovery (McCarthy et al., 2018).
Isocyanurate Synthesis and Applications
- Trimerization of Isocyanates : The trimerization of phenyl isocyanate, accelerated under high pressure, results in the formation of triphenyl isocyanurate. The study explores how aryl and alkyl isocyanates can be trimerized under high pressure to produce isocyanurates, which are important in various industrial applications (Taguchi et al., 1990).
Polymer Chemistry
- Alcoholysis of Isocyanates for Urethane Formation : The alcoholysis reaction of isocyanates with alcohols, important in polymer chemistry, particularly for urethane production, is explored. This study provides insights into the reaction mechanism and conditions for effective urethane synthesis (Raspoet et al., 1998).
Materials Science
- Corrosion Inhibition in Materials : Compounds with 3,4,5-trimethoxyphenyl moiety, such as certain spirocyclopropane derivatives, have been studied for their effectiveness in protecting mild steel from corrosion in acidic environments. This research highlights the potential application of 3,4,5-trimethoxyphenyl derivatives in materials science, particularly in the field of corrosion inhibition (Chafiq et al., 2020).
Biomonitoring and Toxicology
- DNA Adduct Formation in Biomonitoring : The formation of DNA adducts from isocyanates, specifically 4-chlorophenyl and 4-methylphenyl isocyanate, has implications for biomonitoring of individuals exposed to these compounds. This research is significant in understanding the toxicological impact of isocyanates and their metabolites (Beyerbach et al., 2006).
Safety and Hazards
3,4,5-Trimethoxyphenyl isocyanate is harmful if swallowed or inhaled, and it may cause skin and eye irritation . It may also cause allergy or asthma symptoms or breathing difficulties if inhaled . Safety measures include avoiding breathing its dust/fume/gas/mist/vapours/spray and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
The Trimethoxyphenyl (TMP) group, which is part of the 3,4,5-Trimethoxyphenyl isocyanate structure, serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . This suggests that this compound and its derivatives could have potential applications in the development of new therapeutic agents .
Mechanism of Action
Target of Action
The primary targets of 3,4,5-Trimethoxyphenyl isocyanate are numerous and diverse, reflecting the compound’s broad bioactivity . These targets include tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β . These proteins play crucial roles in cellular processes such as cell division, protein folding, redox homeostasis, gene expression, signal transduction, drug resistance, and cell proliferation .
Mode of Action
This compound interacts with its targets in a variety of ways. For instance, it inhibits tubulin polymerization, a critical process in cell division . It also down-regulates ERK2 protein and inhibits ERKs phosphorylation, impacting cell signaling . The compound’s mode of action can vary depending on the specific target and the biological context .
Biochemical Pathways
The compound affects several biochemical pathways due to its interaction with multiple targets. For example, by inhibiting tubulin polymerization, it disrupts the microtubule network, which is essential for cell division . By inhibiting Hsp90, it affects protein folding and degradation . The inhibition of TrxR disrupts redox homeostasis, leading to oxidative stress .
Result of Action
The molecular and cellular effects of this compound’s action are diverse due to its multiple targets. For instance, it has shown notable anti-cancer effects by effectively inhibiting its targets . It has also demonstrated anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis . Furthermore, it has potential against viruses such as the AIDS virus, hepatitis C virus, and influenza virus .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. Additionally, adequate ventilation is necessary when handling the compound to prevent the formation of dust and mists .
Biochemical Analysis
Biochemical Properties
Compounds containing the Trimethoxyphenyl (TMP) group, such as 3,4,5-Trimethoxyphenyl isocyanate, have been found to exhibit diverse bioactivity effects . They have shown notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .
Cellular Effects
Compounds containing the TMP group have displayed notable anti-cancer effects . They have shown significant efficacy against various types of cells and cellular processes .
Molecular Mechanism
It is known that the TMP group plays a critical role in the fitting of colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer . This suggests that this compound may interact with tubulin and other proteins in a similar manner.
Temporal Effects in Laboratory Settings
It is known that the compound is a solid at room temperature with a melting point of 42-45°C .
Metabolic Pathways
It is known that the TMP group is a core component of a variety of biologically active molecules found in natural products or synthetic compounds .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are not well-documented. It is known that the compound is classified as a toxic solid, organic, N.O.S. for transport purposes .
Subcellular Localization
Given its potential interactions with proteins such as tubulin , it may be localized to areas of the cell where these proteins are abundant.
properties
IUPAC Name |
5-isocyanato-1,2,3-trimethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-13-8-4-7(11-6-12)5-9(14-2)10(8)15-3/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJJXWPHZDBIHIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50333714 | |
Record name | 5-Isocyanato-1,2,3-trimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50333714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1016-19-9 | |
Record name | 5-Isocyanato-1,2,3-trimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50333714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4,5-Trimethoxyphenyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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